Cas no 2408937-70-0 (2-Azabicyclo[5.1.0]octane, 8-(trifluoromethyl)-, hydrochloride (1:1), (1R,7R,8S)-)

The compound (1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]octane hydrochloride (1:1) is a structurally unique bicyclic amine featuring a trifluoromethyl group at the 8-position. Its rigid azabicyclo[5.1.0]octane scaffold and stereospecific configuration (1R,7R,8S) make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting CNS and enzyme modulation. The hydrochloride salt enhances solubility and stability, facilitating handling in synthetic applications. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, making it useful in drug discovery. This compound is suited for research requiring chiral, fluorinated building blocks with constrained geometry.

2-Azabicyclo[5.1.0]octane, 8-(trifluoromethyl)-, hydrochloride (1:1), (1R,7R,8S)- structure

2408937-70-0 structure

Product Name:2-Azabicyclo[5.1.0]octane, 8-(trifluoromethyl)-, hydrochloride (1:1), (1R,7R,8S)-

CAS No:2408937-70-0

MF:C₈H₁₃ClF₃N

MW:215.643731832504

CID:5165158

Update Time:2025-05-22

2-Azabicyclo[5.1.0]octane, 8-(trifluoromethyl)-, hydrochloride (1:1), (1R,7R,8S)- Chemical and Physical Properties

Names and Identifiers

- 2-Azabicyclo[5.1.0]octane, 8-(trifluoromethyl)-, hydrochloride (1:1), (1R,7R,8S)-
- Inchi： 1S/C8H12F3N.ClH/c9-8(10,11)6-5-3-1-2-4-12-7(5)6;/h5-7,12H,1-4H2;1H/t5-,6+,7-;/m1./s1
- InChI Key： GMXQSPOMPISGQS-FNCXLRSCSA-N
- SMILES： C([C@@H]1[C@]2([H])NCCCC[C@]12[H])(F)(F)F.Cl

2-Azabicyclo[5.1.0]octane, 8-(trifluoromethyl)-, hydrochloride (1:1), (1R,7R,8S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-60538-0.05g	(1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]octane hydrochloride	2408937-70-0		0.05g	$1357.0	2023-02-13
Enamine	EN300-60538-0.1g	(1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]octane hydrochloride	2408937-70-0		0.1g	$1421.0	2023-02-13
Enamine	EN300-60538-0.25g	(1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]octane hydrochloride	2408937-70-0		0.25g	$1486.0	2023-02-13
Enamine	EN300-60538-0.5g	(1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]octane hydrochloride	2408937-70-0		0.5g	$1550.0	2023-02-13
Enamine	EN300-60538-1.0g	(1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]octane hydrochloride	2408937-70-0		1.0g	$1615.0	2023-02-13
Enamine	EN300-60538-5.0g	(1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]octane hydrochloride	2408937-70-0		5.0g	$5654.0	2023-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1588432-50mg	(1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]Octane hydrochloride	2408937-70-0	98%	50mg	￥35622	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1588432-100mg	(1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]Octane hydrochloride	2408937-70-0	98%	100mg	￥32328	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1588432-250mg	(1R,7R,8S)-8-(trifluoromethyl)-2-azabicyclo[5.1.0]Octane hydrochloride	2408937-70-0	98%	250mg	￥31206	2023-03-11
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